Cas no 1329651-11-7 (Mirodenafil-d7 Dihydrochloride)

• Product Name: Mirodenafil-d7 Dihydrochloride
• CAS No: 1329651-11-7
• MF: C₂₆H₃₇N₅O₅S
• MW: 531.667484998703
• CID: 4552326
• Update Time: 2025-05-26

Mirodenafil-d7 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Mirodenafil-d7 Dihydrochloride
• MIJFNYMSCFYZNY-XSIGYUCQSA-N

• Inchi： 1S/C26H37N5O5S/c1-4-7-19-18-30(6-3)24-23(19)27-25(28-26(24)33)21-17-20(8-9-22(21)36-16-5-2)37(34,35)31-12-10-29(11-13-31)14-15-32/h8-9,17-18,32H,4-7,10-16H2,1-3H3,(H,27,28,33)
• InChI Key： MIJFNYMSCFYZNY-UHFFFAOYSA-N
• SMILES： C(C1=CN(CC)C2C(N=C(C3C=C(S(N4CCN(CCO)CC4)(=O)=O)C=CC=3OC([H])([H])C([H])([H])C([H])([H])[H])NC1=2)=O)CC

Additional information on Mirodenafil-d7 Dihydrochloride

The Latest Insights on Mirodenafil-d7 Dihydrochloride (CAS No. 1329651-11-7)

Mirodenafil-d7 Dihydrochloride, with the CAS number 1329651-11-7, is a compound of significant interest in the field of pharmacology and drug development. This compound has been extensively studied for its potential applications in treating various medical conditions, particularly those related to cardiovascular and central nervous system disorders. The research on Mirodenafil-d7 Dihydrochloride has gained momentum in recent years, driven by advancements in medicinal chemistry and the growing need for innovative therapeutic solutions.

One of the key areas of focus for Mirodenafil-d7 Dihydrochloride is its role in addressing cardiovascular diseases. Recent studies have highlighted its potential as a vasodilator, which could be beneficial in managing conditions such as hypertension and ischemic heart disease. The compound's ability to relax vascular smooth muscle cells has been attributed to its interaction with specific molecular targets, including phosphodiesterase enzymes. These findings have opened new avenues for exploring its therapeutic efficacy in clinical settings.

In addition to its cardiovascular applications, Mirodenafil-d7 Dihydrochloride has also shown promise in the treatment of central nervous system disorders. Preclinical studies have demonstrated its neuroprotective properties, making it a potential candidate for addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate neurotransmitter systems and reduce oxidative stress has been a focal point of recent research efforts.

The development of Mirodenafil-d7 Dihydrochloride as a therapeutic agent has been further supported by advancements in analytical techniques and drug delivery systems. Researchers have explored various formulations, including sustained-release tablets and injectable formulations, to optimize its bioavailability and minimize adverse effects. These innovations have brought the compound closer to clinical trials, where its safety and efficacy will be rigorously evaluated.

Moreover, the synthesis and characterization of Mirodenafil-d7 Dihydrochloride have been refined through cutting-edge chemical methodologies. The use of isotopic labeling, such as deuterium incorporation (as indicated by the "-d7" suffix), has enabled researchers to track the compound's pharmacokinetics and metabolism with greater precision. This information is crucial for understanding its behavior within the human body and optimizing dosing regimens.

In conclusion, Mirodenafil-d7 Dihydrochloride (CAS No. 1329651-11-7) represents a promising candidate in the realm of drug discovery. Its diverse therapeutic applications, coupled with ongoing research advancements, position it as a potential breakthrough in treating cardiovascular and neurological disorders. As further studies unfold, the compound's role in modern medicine is expected to expand significantly.